1,2-Dioxane is a cyclic ether compound with the molecular formula C4H8O2. It is a colorless, odorless liquid at room temperature and is highly soluble in water, making it suitable for various applications such as solvents in laboratory and industrial settings. Due to its high reactivity towards nucleophiles, 1,2-dioxane can be used in organic synthesis reactions. However, due to the potential health risks associated with prolonged exposure, including neurotoxicity and reproductive toxicity, it is classified as a hazardous substance under environmental regulations. Proper handling, storage, and disposal are essential for safety. Common applications include use in pharmaceuticals, pesticides, and cosmetics, where its solvating properties play a critical role.